Cas no 13162-47-5 (2,4-Dodecadienal)

2,4-Dodecadienal structure
2,4-Dodecadienal structure
Product Name:2,4-Dodecadienal
CAS No:13162-47-5
MF:C12H20O
MW:180.286603927612
CID:1228740
PubChem ID:30748
Update Time:2025-04-20

2,4-Dodecadienal Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dodecadienal
    • DTXSID10865006
    • 13162-47-5
    • dodec-2,4-dienal
    • 21662-15-7
    • CID 30748
    • dodeca-2,4-dienal
    • Inchi: 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-12H,2-7H2,1H3
    • InChI Key: QKTZBZWNADPFOL-UHFFFAOYSA-N
    • SMILES: O=CC=CC=CCCCCCCC

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd